![molecular formula C16H16BrNOS B4747095 N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide](/img/structure/B4747095.png)
N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide
Overview
Description
N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide, also known as BDA-410, is a small molecule inhibitor that has been used in scientific research to study the mechanism of action and physiological effects of various cellular processes. This compound has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for various diseases.
Mechanism of Action
N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate proteins, which are involved in various cellular processes. This compound has also been shown to induce autophagy by inhibiting the activity of the mTOR pathway, which is a key regulator of this process.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, a process of programmed cell death. This compound has also been shown to have anti-inflammatory effects and reduce the production of pro-inflammatory cytokines. In addition, this compound has been shown to improve glucose metabolism and insulin sensitivity, which makes it a potential therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have high potency and selectivity for its target enzyme, CK2. However, this compound also has some limitations. It has low solubility in aqueous solutions, which can make it difficult to use in some assays. In addition, this compound has not been extensively studied in vivo, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide. One potential direction is to investigate its therapeutic potential for various diseases, including cancer and diabetes. Another direction is to study its effects on other cellular processes and signaling pathways. In addition, further studies are needed to determine the pharmacokinetics and toxicity of this compound in vivo, which are important considerations for its development as a therapeutic agent.
Scientific Research Applications
N-(4-bromo-2,6-dimethylphenyl)-2-(phenylthio)acetamide has been used in various scientific studies to investigate its mechanism of action and physiological effects. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes including cell proliferation and survival. This compound has also been shown to induce autophagy, a cellular process that degrades damaged or unnecessary components and is important for maintaining cellular homeostasis.
Properties
IUPAC Name |
N-(4-bromo-2,6-dimethylphenyl)-2-phenylsulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNOS/c1-11-8-13(17)9-12(2)16(11)18-15(19)10-20-14-6-4-3-5-7-14/h3-9H,10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGVZANIJYLEVAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1NC(=O)CSC2=CC=CC=C2)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.